Cas no 916173-12-1 (1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-)
916173-12-1 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-
CAS No:916173-12-1
MF:C15H14N2
MW:222.285063266754
CID:786905
PubChem ID:58087766
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-
- 4-(3,5-dimethyl-phenyl)-1H-pyrrolo[2,3-b]pyridine
- 4-(3,5-dimethylphenyl)-1H-pyrrolo[2,3-b]pyridine
- 916173-12-1
- DTXSID60728793
- SCHEMBL857132
-
- Inchi: 1S/C15H14N2/c1-10-7-11(2)9-12(8-10)13-3-5-16-15-14(13)4-6-17-15/h3-9H,1-2H3,(H,16,17)
- InChI Key: CAKKWSHZBOSGPV-UHFFFAOYSA-N
- SMILES: N1C=CC2C1=NC=CC=2C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 222.115698455g/mol
- Monoisotopic Mass: 222.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 28.7Ų
1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
916173-12-1 (1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-) Related Products
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